Cas no 321531-42-4 (2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol)

2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol structure
321531-42-4 structure
Product Name:2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol
CAS No:321531-42-4
MF:C12H16Cl2N2O3S
MW:339.238039970398
CID:3061593
PubChem ID:799302
Update Time:2025-04-21

2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl}ethanol
    • 2-[4-(2,5-dichlorophenyl)sulfonylpiperazin-1-yl]ethanol
    • AKOS000671577
    • 2-{4-[(2,5-dichlorophenyl)sulfonyl]piperazin-1-yl}ethanol
    • 2-[4-(2,5-DICHLOROBENZENESULFONYL)PIPERAZIN-1-YL]ETHANOL
    • Oprea1_609162
    • AG-690/11633970
    • Z56229142
    • 321531-42-4
    • 2-[4-(2,5-dichlorobenzenesulfonyl)piperazin-1-yl]ethan-1-ol
    • Oprea1_091892
    • 2-{4-[(2,5-dichlorophenyl)sulfonyl]piperazino}-1-ethanol
    • STK039933
    • Inchi: 1S/C12H16Cl2N2O3S/c13-10-1-2-11(14)12(9-10)20(18,19)16-5-3-15(4-6-16)7-8-17/h1-2,9,17H,3-8H2
    • InChI Key: LVCVEFUOMLCIEE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1S(N1CCN(CCO)CC1)(=O)=O)Cl

Computed Properties

  • Exact Mass: 338.0258689Da
  • Monoisotopic Mass: 338.0258689Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.2Ų
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